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Compound of Interest

Compound Name: Diethylphenylphosphine

Cat. No.: B167853

CAS Number: 1605-53-4 Molecular Formula: C1oH1sP

This technical guide provides an in-depth overview of diethylphenylphosphine, a versatile
organophosphorus compound. Tailored for researchers, scientists, and drug development
professionals, this document details its chemical properties, applications in organic synthesis,
and relevant experimental protocols.

Compound Properties

Diethylphenylphosphine is a colorless to slightly yellow liquid widely utilized as a ligand in
catalysis and organic synthesis.[1] Its key physical and chemical properties are summarized
below.
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Property Value Reference

CAS Number 1605-53-4 [L121[3][41[5]16]1[7]

Molecular Formula C1oH1sP [1112][3][4]

Molecular Weight 166.20 g/mol [11[2][5]

Density 0.954 g/mL at 25 °C [31141[5]

Boiling Point 120-121 °C at 29 mmHg [3][5]

Refractive Index n20/D 1.546 [31141[5]

Flash Point 84 °C (183.2 °F) - closed cup [5]
Phenyldiethylphosphine,

Synonyms Diethilphenzlghosihene 23]

Applications in Catalysis and Organic Synthesis

Diethylphenylphosphine primarily serves as a monodentate phosphine ligand in transition
metal catalysis, particularly with palladium. Phosphine ligands are crucial in homogeneous
catalysis as their electronic and steric properties can be fine-tuned to influence the reactivity
and selectivity of the metal center.[8] Bulky and electron-donating phosphines are known to
enhance the rate of oxidative addition, a key step in many catalytic cycles, and facilitate
reductive elimination.[9][10]

The primary application of diethylphenylphosphine is in palladium-catalyzed cross-coupling
reactions, which are fundamental for the formation of carbon-carbon and carbon-heteroatom
bonds in organic synthesis. These reactions are extensively used in the pharmaceutical,
agrochemical, and materials science industries.

Palladium-Catalyzed Cross-Coupling Reactions

The general catalytic cycle for palladium-catalyzed cross-coupling reactions, such as the
Suzuki, Heck, and Stille reactions, involves three main steps: oxidative addition,
transmetalation (for Suzuki and Stille) or migratory insertion (for Heck), and reductive
elimination.[2] Diethylphenylphosphine, as a ligand (L), plays a critical role in stabilizing the
palladium catalyst and modulating its activity throughout this cycle.
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Below are diagrams illustrating the catalytic cycles where diethylphenylphosphine can be
employed as a ligand.
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Heck Reaction Catalytic Cycle
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Stille Coupling Catalytic Cycle
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General Experimental Workflow for Suzuki Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

